molecular formula C11H8Cl2N2O B2593877 1-(2,6-Dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile CAS No. 1181623-64-2

1-(2,6-Dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile

Cat. No. B2593877
CAS RN: 1181623-64-2
M. Wt: 255.1
InChI Key: OCTCREFCCVYHAW-UHFFFAOYSA-N
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Description

“2,6-Dichlorophenyl isocyanate” is a compound used in the preparation of pyridine-urea analog . It has a linear formula of Cl2C6H3NCO, a CAS Number of 39920-37-1, and a molecular weight of 188.01 .


Chemical Reactions Analysis

The Staudinger reaction between electron-deficient aromatic azides such as 2,6-dichlorophenyl azide and triarylphosphines has been reported. This reaction proceeds rapidly and has been successfully applied to chemical modification of proteins in living cells .


Physical And Chemical Properties Analysis

“2,6-Dichlorophenyl isocyanate” is a solid with a boiling point of 101 °C/5 mmHg and a melting point of 42-44 °C .

Scientific Research Applications

Synthesis and Characterization of Biologically Active Scaffolds

Research efforts have focused on synthesizing and characterizing new biologically active scaffolds, including pyrrolo[2,3-b]pyridine derivatives, which have been prepared and characterized for their potential biological activity. Such compounds are of interest due to their structural complexity and potential as pharmacophores (Sroor, 2019).

Optical and Electronic Properties

Studies on pyridine derivatives have investigated their structural, optical, and junction characteristics, revealing their potential in electronic applications. These investigations include assessments of their monoclinic polycrystalline nature, optical functions, and device fabrication potential, suggesting uses in photosensors and other electronic devices (Zedan, El-Taweel, & El-Menyawy, 2020).

Heterocyclic Chemistry Innovations

Research into the unexpected results of reactions involving pyrano[2,3-c]pyrazole-5-carbonitrile derivatives highlights the discovery of new heterocyclic systems. These findings contribute to the broader field of heterocyclic chemistry by elucidating novel reaction pathways and the formation of unprecedented heterocyclic structures (Dotsenko et al., 2019).

Antimicrobial Activity of Novel Compounds

The synthesis and antimicrobial evaluation of new compounds, such as transition metal complexes of pyridine derivatives, have been explored. These studies provide insights into the potential antimicrobial properties of novel chemical entities, offering pathways for the development of new antimicrobial agents (Sadeek, Zordok, El‐Attar, & Ibrahim, 2015).

Crystal Structure and Reaction Mechanism Analysis

Investigations into the crystal structure and reaction mechanisms of related compounds have been conducted, providing valuable information on the molecular configurations and chemical reactivity of these entities. Such studies are crucial for understanding the structural basis of their biological activity and potential applications in drug design (Liu, Chen, Sun, & Wu, 2013).

Mechanism of Action

The mechanism of action of 1-(2,6-Dichlorophenyl)-2-indolinone is to inhibit the activity of cyclooxygenase, thereby blocking the conversion of arachidonic acid to prostaglandins. Prostaglandins are the main factors causing pain, fever, and inflammation .

Safety and Hazards

“2,6-Dichlorophenyl isocyanate” is considered hazardous. It may cause skin irritation, serious eye irritation, allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation. It is toxic if swallowed, in contact with skin, or if inhaled .

Future Directions

The compound 1-(2,6-Dichlorophenyl)indolin-2-one, planned as a pro-drug of diclofenac, showed anti-inflammatory and analgesic activity without gastro-ulcerogenic effects .

properties

IUPAC Name

1-(2,6-dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8Cl2N2O/c12-8-2-1-3-9(13)11(8)15-6-7(5-14)4-10(15)16/h1-3,7H,4,6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCTCREFCCVYHAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1=O)C2=C(C=CC=C2Cl)Cl)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1181623-64-2
Record name 1-(2,6-dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile
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